Cas no 82447-61-8 (1-(4-Bromophenyl)-3-methyl-1H-pyrazol-5-amine)

• Product Name: 1-(4-Bromophenyl)-3-methyl-1H-pyrazol-5-amine
• CAS No: 82447-61-8
• MF: C₁₀H₁₀BrN₃
• MW: 252.110500812531
• MDL: MFCD03848265
• CID: 3093274
• PubChem ID: 693317
• Update Time: 2025-04-24

1-(4-Bromophenyl)-3-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromophenyl)-3-methyl-1H-pyrazol-5-amine
• 2-(4-bromophenyl)-5-methylpyrazol-3-amine
• EN300-302337
• MFCD03848265
• AKOS000132070
• STK234823
• SR-01000295648-1
• SCHEMBL11748979
• A12865
• 82447-61-8
• 1H-pyrazol-5-amine, 1-(4-bromophenyl)-3-methyl-
• SDCCGSBI-0660176.P001
• ALBB-028179
• SR-01000295648
• 1-(4-Bromophenyl)-3-methyl-1H-pyrazol-5-amine, AldrichCPR
• CS-0061401
• KS-6874

• MDL： MFCD03848265
• Inchi： 1S/C10H10BrN3/c1-7-6-10(12)14(13-7)9-4-2-8(11)3-5-9/h2-6H,12H2,1H3
• InChI Key： RJJCTMOVFLIPEH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C(=CC(C)=N1)N

Computed Properties

• Exact Mass: 251.00581g/mol
• Monoisotopic Mass: 251.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(4-Bromophenyl)-3-methyl-1H-pyrazol-5-amine

1-(4-Bromophenyl)-3-methyl-1H-pyrazol-5-amine: A Comprehensive Overview

1-(4-Bromophenyl)-3-methyl-1H-pyrazol-5-amine, also known by its CAS registry number CAS No. 82447-61-8, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied due to their versatile applications in drug discovery, agrochemicals, and materials science. The structure of this compound features a pyrazole ring system substituted with a bromophenyl group at the 4-position and a methyl group at the 3-position, along with an amine group at the 5-position. These substituents contribute to its unique chemical properties and reactivity.

The synthesis of 1-(4-Bromophenyl)-3-methyl-1H-pyrazol-5-amine typically involves multi-step reactions, often utilizing nucleophilic aromatic substitution or condensation reactions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes for its preparation. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and improve yields. These developments underscore the importance of continuous innovation in synthetic methodologies to meet the growing demand for this compound in various industries.

In terms of applications, pyrazole derivatives, including this compound, have been extensively investigated for their potential as pharmaceutical agents. The presence of the bromophenyl group imparts unique electronic properties, making it a valuable building block in drug design. For example, studies have shown that this compound exhibits promising anti-inflammatory and antioxidant activities, which could be harnessed for therapeutic purposes. Additionally, its ability to act as a ligand in metalloenzyme inhibition has opened new avenues for its use in enzyme-targeted therapies.

The structural versatility of 1-(4-Bromophenyl)-3-methyl-1H-pyrazol-5-amine also makes it a valuable precursor for the synthesis of more complex molecules. By modifying the substituents on the pyrazole ring, chemists can tailor the physicochemical properties of the resulting compounds to suit specific applications. Recent research has focused on exploring its role as an intermediate in the synthesis of bioactive compounds with potential anticancer and antiviral activities.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These tools provide critical insights into its molecular architecture and help ensure compliance with quality standards in industrial production.

In conclusion, CAS No. 82447-61-8, or 1-(4-Bromophenyl)-3-methyl-1H-pyrazol-5-amine, stands out as a significant molecule with diverse applications across multiple disciplines. Its continued exploration in both academic and industrial settings is expected to yield further breakthroughs, solidifying its role as an essential component in modern chemical research.